molecular formula C18H18N4O2 B287092 1-[1-(6-ethoxy-2-phenyl-4-pyrimidinyl)-5-methyl-1H-pyrazol-4-yl]ethanone

1-[1-(6-ethoxy-2-phenyl-4-pyrimidinyl)-5-methyl-1H-pyrazol-4-yl]ethanone

Cat. No. B287092
M. Wt: 322.4 g/mol
InChI Key: BMDLOGZRSMWPST-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-[1-(6-ethoxy-2-phenyl-4-pyrimidinyl)-5-methyl-1H-pyrazol-4-yl]ethanone, also known as EPE, is a chemical compound that has been of significant interest in scientific research. It has been synthesized through various methods and has shown potential in various fields such as medicinal chemistry, drug discovery, and neuroscience. In

Mechanism of Action

The mechanism of action of 1-[1-(6-ethoxy-2-phenyl-4-pyrimidinyl)-5-methyl-1H-pyrazol-4-yl]ethanone is not fully understood, but it is believed to involve the inhibition of certain enzymes and receptors in the body. 1-[1-(6-ethoxy-2-phenyl-4-pyrimidinyl)-5-methyl-1H-pyrazol-4-yl]ethanone has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in inflammation and pain. It has also been found to inhibit the activity of acetylcholinesterase (AChE), an enzyme that is involved in the breakdown of acetylcholine, a neurotransmitter that is important for memory and learning.
Biochemical and Physiological Effects:
1-[1-(6-ethoxy-2-phenyl-4-pyrimidinyl)-5-methyl-1H-pyrazol-4-yl]ethanone has been found to have various biochemical and physiological effects. It has been shown to reduce inflammation and pain in animal models of arthritis and other inflammatory conditions. 1-[1-(6-ethoxy-2-phenyl-4-pyrimidinyl)-5-methyl-1H-pyrazol-4-yl]ethanone has also been found to improve cognitive function and memory in animal models of Alzheimer's disease and other neurological disorders. In addition, 1-[1-(6-ethoxy-2-phenyl-4-pyrimidinyl)-5-methyl-1H-pyrazol-4-yl]ethanone has been found to have antioxidant properties, which may contribute to its neuroprotective effects.

Advantages and Limitations for Lab Experiments

One advantage of using 1-[1-(6-ethoxy-2-phenyl-4-pyrimidinyl)-5-methyl-1H-pyrazol-4-yl]ethanone in lab experiments is that it has been shown to have a relatively low toxicity profile. However, one limitation is that it is not very water-soluble, which can make it difficult to administer in certain experiments. Another limitation is that 1-[1-(6-ethoxy-2-phenyl-4-pyrimidinyl)-5-methyl-1H-pyrazol-4-yl]ethanone has not been extensively studied in humans, so its safety and efficacy in humans are not well understood.

Future Directions

There are several future directions for research on 1-[1-(6-ethoxy-2-phenyl-4-pyrimidinyl)-5-methyl-1H-pyrazol-4-yl]ethanone. One direction is to further investigate its potential as a treatment for neurological disorders such as Alzheimer's disease and Parkinson's disease. Another direction is to study its potential as a treatment for cancer, as it has been shown to have antitumor properties. Additionally, further research is needed to fully understand the mechanism of action of 1-[1-(6-ethoxy-2-phenyl-4-pyrimidinyl)-5-methyl-1H-pyrazol-4-yl]ethanone and to determine its safety and efficacy in humans.

Synthesis Methods

The synthesis of 1-[1-(6-ethoxy-2-phenyl-4-pyrimidinyl)-5-methyl-1H-pyrazol-4-yl]ethanone has been achieved through various methods. One of the most common methods is the reaction of 6-ethoxy-2-phenyl-4-pyrimidinamine with 1-(5-methyl-1H-pyrazol-4-yl)ethanone in the presence of a catalyst. Another method involves the reaction of 6-ethoxy-2-phenylpyrimidine-4-carbaldehyde with 1-(5-methyl-1H-pyrazol-4-yl)ethanone in the presence of a base. The yield of 1-[1-(6-ethoxy-2-phenyl-4-pyrimidinyl)-5-methyl-1H-pyrazol-4-yl]ethanone varies depending on the method used, but it is typically in the range of 50-70%.

Scientific Research Applications

1-[1-(6-ethoxy-2-phenyl-4-pyrimidinyl)-5-methyl-1H-pyrazol-4-yl]ethanone has been studied extensively for its potential in medicinal chemistry and drug discovery. It has been shown to have antitumor, anti-inflammatory, and analgesic properties. In addition, 1-[1-(6-ethoxy-2-phenyl-4-pyrimidinyl)-5-methyl-1H-pyrazol-4-yl]ethanone has been found to have neuroprotective effects and has been studied for its potential in treating neurological disorders such as Alzheimer's disease and Parkinson's disease.

properties

Product Name

1-[1-(6-ethoxy-2-phenyl-4-pyrimidinyl)-5-methyl-1H-pyrazol-4-yl]ethanone

Molecular Formula

C18H18N4O2

Molecular Weight

322.4 g/mol

IUPAC Name

1-[1-(6-ethoxy-2-phenylpyrimidin-4-yl)-5-methylpyrazol-4-yl]ethanone

InChI

InChI=1S/C18H18N4O2/c1-4-24-17-10-16(22-12(2)15(11-19-22)13(3)23)20-18(21-17)14-8-6-5-7-9-14/h5-11H,4H2,1-3H3

InChI Key

BMDLOGZRSMWPST-UHFFFAOYSA-N

SMILES

CCOC1=NC(=NC(=C1)N2C(=C(C=N2)C(=O)C)C)C3=CC=CC=C3

Canonical SMILES

CCOC1=NC(=NC(=C1)N2C(=C(C=N2)C(=O)C)C)C3=CC=CC=C3

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.